Cas no 2229603-16-9 (1-(2-methyl-1,3-thiazol-5-yl)-3-oxocyclobutane-1-carboxylic acid)

• Product Name: 1-(2-methyl-1,3-thiazol-5-yl)-3-oxocyclobutane-1-carboxylic acid
• CAS No: 2229603-16-9
• MF: C₉H₉NO₃S
• MW: 211.237661123276
• CID: 6405672
• PubChem ID: 165702025
• Update Time: 2025-11-05

1-(2-methyl-1,3-thiazol-5-yl)-3-oxocyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2-methyl-1,3-thiazol-5-yl)-3-oxocyclobutane-1-carboxylic acid
• 2229603-16-9
• EN300-1749618

• Inchi： 1S/C9H9NO3S/c1-5-10-4-7(14-5)9(8(12)13)2-6(11)3-9/h4H,2-3H2,1H3,(H,12,13)
• InChI Key： QVRNTXWBVXCOBX-UHFFFAOYSA-N
• SMILES： S1C(C)=NC=C1C1(C(=O)O)CC(C1)=O

Computed Properties

• Exact Mass: 211.03031432g/mol
• Monoisotopic Mass: 211.03031432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 95.5Ų

Additional information on 1-(2-methyl-1,3-thiazol-5-yl)-3-oxocyclobutane-1-carboxylic acid

Exploring the Structural and Functional Properties of 1-(2-Methyl-1,3-thiazol-5-Yl)-3-Oxocyclobutane-1-Carboxylic Acid (CAS No. 2229603-16-9)

The compound 1-(2-methyl-1,3-thiazol-5yl)-3oxocyclobutane1carboxylic acid, identified by its unique CAS number 2229603-16-9, represents a novel class of thiazole-derived heterocyclic carboxylic acids with emerging applications in pharmaceutical and materials science research. Its molecular framework combines a five-membered thiazole ring with a strained cyclobutane core, creating a unique scaffold that has attracted attention for its potential in modulating biological pathways and catalytic processes. Recent advancements in synthetic methodologies have enabled precise functionalization of this structure, allowing researchers to explore its reactivity and utility in drug discovery pipelines.

The thiazole ring system is a well-established pharmacophore in medicinal chemistry, known for its ability to participate in hydrogen bonding and π–π stacking interactions with protein targets. In the case of 1-(2-methyl-1,3-thiazol-5yl)-3oxocyclobutane1carboxylic acid, the substitution pattern—specifically the 2-methyl group on the thiazole ring—introduces steric and electronic effects that may influence its binding affinity to enzymes or receptors. Computational studies published in recent journals suggest that this methyl substitution enhances hydrophobic interactions while maintaining optimal hydrogen bond donor/acceptor properties, making it a promising candidate for lead optimization in antiviral or anti-inflammatory drug development.

The cyclobutane moiety in this compound adds structural rigidity compared to more flexible analogs like butanoic acid derivatives. This rigidity can be leveraged to improve selectivity toward specific molecular targets by reducing conformational entropy during ligand-receptor interactions. A 2024 study demonstrated that cyclobutane-fused heterocycles exhibit enhanced metabolic stability compared to their six-membered ring counterparts, a critical factor for improving oral bioavailability in preclinical drug candidates.

Synthetic approaches to access CAS No. 2229603-16-9 typically involve multistep reactions starting from readily available thiourea precursors. Modern protocols emphasize atom-efficient strategies such as cascade reactions or transition-metal-catalyzed cyclizations to minimize waste generation while maximizing yield. Researchers have reported using palladium-catalyzed cross-coupling reactions under microwave irradiation to construct the thiazole-cyclobutane hybrid framework with high regioselectivity—a method that aligns with green chemistry principles.

In the context of enzyme inhibition studies, preliminary data indicates that this compound may interact with serine proteases involved in pathological processes like neurodegeneration or cancer progression. The carboxylic acid functionality provides an ideal anchor point for forming salt bridges with active site residues, while the thiazole nitrogen offers additional coordination possibilities through zwitterionic interactions. These dual binding modes could enable development of multi-target-directed ligands (MTDLs) for complex diseases requiring simultaneous modulation of multiple pathways.

The growing interest in sustainable chemical synthesis has also led to investigations into biocatalytic transformations involving compounds like 1-(2-methyl-1,3-thiazol-5yl)-3oxocyclobutane1carboxylic acid. Enzymatic resolution methods using lipases or esterases have shown promise for achieving enantioselective derivatization without requiring harsh reaction conditions typically associated with traditional chemical approaches. Such strategies are particularly valuable when developing chiral drugs where stereochemistry directly impacts therapeutic efficacy.

Recent advances in solid-state chemistry have revealed interesting crystallization behaviors of this compound when combined with metal ions or organic bases. X-ray diffraction analyses show that the cyclobutane ring adopts non-planar conformations depending on intermolecular hydrogen bonding networks formed during crystal growth—a phenomenon that could be exploited for designing stimuli-responsive materials or smart drug delivery systems through controlled phase transitions.

In materials science applications, researchers are exploring the use of this compound as a building block for metalorganic frameworks (MOFs) due to its ability to form multiple coordination bonds simultaneously. The combination of carboxylate groups and sulfur-containing heteroatoms creates versatile nodes capable of assembling into porous architectures with tunable pore sizes and surface areas suitable for gas storage or catalysis applications.

Ongoing studies continue to uncover new aspects of this fascinating molecule's behavior under various environmental conditions such as temperature gradients or solvent polarity changes. These investigations not only expand our fundamental understanding but also pave the way for practical applications across diverse fields including agrochemicals where targeted herbicides might benefit from improved selectivity profiles offered by such structurally distinctive scaffolds.